Cas no 118425-45-9 (1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)-)

1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)- structure
118425-45-9 structure
Product Name:1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)-
CAS No:118425-45-9
MF:C9H6N2O2S
MW:206.221140384674
CID:1207499
PubChem ID:21494605
Update Time:2025-04-20

1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)-
    • 4-methylsulfonylbenzene-1,2-dicarbonitrile
    • 118425-45-9
    • DTXSID60614889
    • SCHEMBL10051874
    • 4-(Methanesulfonyl)benzene-1,2-dicarbonitrile
    • Inchi: 1S/C9H6N2O2S/c1-14(12,13)9-3-2-7(5-10)8(4-9)6-11/h2-4H,1H3
    • InChI Key: DQFDXWWVUWSGSI-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(C#N)=C(C#N)C=1)(=O)=O

Computed Properties

  • Exact Mass: 206.01499861g/mol
  • Monoisotopic Mass: 206.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 90.1Ų
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